Alkyl/ether Linkers
  • NH2-PEG3-C1-Boc
    NH2-PEG3-C1-Boc
    • Cat. No.:
    • B605459
    • CAS No.:
    • Molecular Formula:
    • C12H25NO5
    • Molecular Weight:
    • 263.33 g/mol
    Description
    Amino-PEG3-CH2CO2-t-butyl ester is a PEG derivative containing an amino group with a t-butyl protected carboxyl group. The amino group is reactive with carboxylic acids, activated NHS esters, carbonyls (ketone, ...
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  • Amino-PEG4-Boc
    Amino-PEG4-Boc
    • Cat. No.:
    • B605463
    • CAS No.:
    • 581065-95-4
    • Molecular Formula:
    • C15H31NO6
    • Molecular Weight:
    • 321.41 g/mol
    Description
    Amino-PEG4-t-butyl ester is a PEG derivative containing an amino group with a t-butyl protected carboxyl group. The amino group is reactive with carboxylic acids, activated NHS esters, carbonyls (ketone, aldehy...
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  • Amino-PEG5-Boc
    Amino-PEG5-Boc
    • Cat. No.:
    • B605465
    • CAS No.:
    • 1446282-18-3
    • Molecular Formula:
    • C17H35NO7
    • Molecular Weight:
    • 365.5 g/mol
    Description
    Amino-PEG5-t-butyl ester is a PEG derivative containing an amino group with a t-butyl protected carboxyl group. The amino group is reactive with carboxylic acids, activated NHS esters, carbonyls (ketone, aldehyd...
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  • Fmoc-NH-PEG6-CH2COOH
    Fmoc-NH-PEG6-CH2COOH
    • Cat. No.:
    • B607504
    • CAS No.:
    • Molecular Formula:
    • C29H39NO10
    • Molecular Weight:
    • 561.6 g/mol
    Description
    Fmoc-NH-PEG6-CH2COOH is a PEG derivative containing an Fmoc-protected amine and a terminal carboxylic acid. The hydrophilic PEG spacer increases solubility in aqueous media. The Fmoc group can be deprotected und...
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  • Fmoc-NH-PEG8-CH2COOH
    Fmoc-NH-PEG8-CH2COOH
    • Cat. No.:
    • B607505
    • CAS No.:
    • Molecular Formula:
    • C33H47NO12
    • Molecular Weight:
    • 649.7 g/mol
    Description
    Fmoc-NH-PEG8-CH2COOH is a PEG derivative containing an Fmoc-protected amine and a terminal carboxylic acid. The hydrophilic PEG spacer increases solubility in aqueous media. The Fmoc group can be deprotected und...
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  • Fmoc-PEG1-NHS ester
    Fmoc-PEG1-NHS ester
    • Cat. No.:
    • B607508
    • CAS No.:
    • 1807521-05-6
    • Molecular Formula:
    • C24H24N2O7
    • Molecular Weight:
    • 452.5 g/mol
    Description
    Fmoc-PEG1-NHS ester is a PEG derivative containing an Fmoc-protected amine and an NHS ester. The hydrophilic PEG spacer increases solubility in aqueous media. The Fmoc group can be deprotected under basic condit...
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  • Fmoc-PEG2-NHS ester
    Fmoc-PEG2-NHS ester
    • Cat. No.:
    • B607509
    • CAS No.:
    • 1807534-85-5
    • Molecular Formula:
    • C26H28N2O8
    • Molecular Weight:
    • 496.52
    Description
    Fmoc-PEG2-NHS ester is a PEG derivative containing an Fmoc-protected amine and an NHS ester. The hydrophilic PEG spacer increases solubility in aqueous media. The Fmoc group can be deprotected under basic condit...
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  • Fmoc-PEG3-CH2CO2-NHS
    Fmoc-PEG3-CH2CO2-NHS
    • Cat. No.:
    • B607512
    • CAS No.:
    • Molecular Formula:
    • C27H30N2O9
    • Molecular Weight:
    • 526.5 g/mol
    Description
    Fmoc-PEG3-CH2CO2-NHS is a PEG derivative containing an Fmoc group and an NHS ester group. The hydrophilic PEG spacer increases solubility in aqueous media. The NHS ester can be used to label the primary amines (...
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  • Fmoc-PEG3-NHS ester
    Fmoc-PEG3-NHS ester
    • Cat. No.:
    • B607513
    • CAS No.:
    • Molecular Formula:
    • C28H32N2O9
    • Molecular Weight:
    • 540.6 g/mol
    Description
    Fmoc-PEG3-NHS ester is a PEG derivative containing an Fmoc-protected amine and an NHS ester. The Fmoc group can be deprotected under basic condition to obtain the free amine which can be used for further conjuga...
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  • NH-bis(PEG2-Boc)
    NH-bis(PEG2-Boc)
    • Cat. No.:
    • B609555
    • CAS No.:
    • Molecular Formula:
    • C22H45N3O8
    • Molecular Weight:
    • 479.6 g/mol
    Description
    NH-bis(PEG2-Boc) is an Amino PEG Linker. PEG Amines contain an amino group which can react with acids, succinimidyl-active esters, or pentafluorophenyl esters for labeling, chemical modification, surface or part...
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